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Compound of Interest
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Cat. No.: B13732282 Get Quote

Executive Summary & Compound Identity
Bio-11-CTP (Biotin-11-Cytidine-5'-Triphosphate) is a modified nucleotide analog widely used in

molecular biology for the non-radioactive labeling of RNA during in vitro transcription.[1][2][3][4]

While the compound itself is generally classified as non-hazardous under GHS (Globally

Harmonized System) and OSHA standards, its disposal is governed by its application context—

specifically, whether it has been mixed with recombinant DNA (rDNA) or infectious agents.

This guide provides a self-validating workflow for the disposal of Bio-11-CTP, ensuring

compliance with NIH guidelines for synthetic nucleic acids and standard chemical hygiene

plans.

Compound Profile Details

Chemical Name
Biotin-11-Cytidine-5'-Triphosphate (Tetralithium

or Sodium salt)

Common Formulation
10 mM aqueous solution in Tris-HCl (pH 7.[2][4]

[5]5)

Hazard Classification
Non-Hazardous (GHS/CLP).[4] No P-list or U-

list designation.

Primary Risk
Biological contamination (if used in rDNA

workflows).[4]
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Safety Assessment & Risk Analysis
Before disposal, a risk assessment must be performed based on the "Context of Use" principle.

While the reagent is chemically benign, the biological matrix dictates the waste stream.

2.1 Personal Protective Equipment (PPE)
Standard laboratory PPE is required to prevent cross-contamination and adhere to Good

Laboratory Practice (GLP).[4]

PPE Type Specification Rationale

Gloves
Nitrile (0.11 mm min.[4][6]

thickness)

Prevents enzymatic

degradation (RNase) and skin

contact.[4]

Eye Protection
Safety Glasses with side

shields

Protects against splashes

during pipetting or waste

transfer.[4]

Clothing Lab Coat (Buttoned)
Standard barrier protection

against spills.[4][7]

Detailed Disposal Protocols
Scenario A: Unused or Expired Stock Solutions
Context: You have a vial of pure Bio-11-CTP (e.g., 10 mM) that is expired or no longer needed.

[1][8]

Although Bio-11-CTP is non-toxic, do not pour pure chemical reagents down the drain unless

explicitly authorized by your facility's wastewater permit. Best practice dictates treating it as

non-hazardous chemical waste.

Segregation: Do not mix with halogenated solvents or strong oxidizers.[4]

Container: Place the vial directly into a Non-Hazardous Chemical Waste container (typically

a clear or white carboy).
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Labeling: Label as "Non-Regulated Chemical Waste: Aqueous Solution, Biotinylated

Nucleotide."[4]

Disposal: Hand over to your institution's EHS (Environmental Health & Safety) team for

incineration or chemical treatment.[4]

Scenario B: Reaction Mixtures (Liquid Waste)
Context: Post-reaction waste from in vitro transcription containing Bio-11-CTP, RNA

polymerase, DNA template, and buffers.

This is the most critical category. If the reaction involved Recombinant or Synthetic Nucleic

Acids (rDNA), it falls under NIH Guidelines and must be deactivated.[9]

Step 1: Deactivation. Add household bleach (sodium hypochlorite) to the liquid waste to

achieve a final concentration of 10%.

Step 2: Incubation. Allow the mixture to sit for 30 minutes to ensure denaturation of enzymes

and nucleic acids.

Step 3: Disposal.

Option 1 (Standard): Pour the deactivated mixture down the lab sink with copious water

flushing (if local EHS permits bleach disposal).

Option 2 (Strict): Collect the deactivated waste in a "Biohazardous Liquid Waste" container

for autoclaving or off-site disposal.[4][10]

Scenario C: Solid Waste (Consumables)
Context: Pipette tips, microcentrifuge tubes, and spin columns contaminated with Bio-11-CTP.

Trace Contamination: Tips and tubes with trace amounts of pure Bio-11-CTP can often be

discarded in regular lab trash (check local rules).[4]

rDNA Contamination: If the tips contacted recombinant DNA or viral vectors, they must be

disposed of in Red Biohazard Bags or Sharps Containers.[4]
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Sharps: Any rigid plastic (serological pipettes) that could puncture a bag must go into a

puncture-resistant container, regardless of biological status.[4]

Visual Decision Workflow
The following logic tree illustrates the decision-making process for Bio-11-CTP disposal.
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Start: Bio-11-CTP Waste
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Yes

Regular Lab Trash
(Or Chemical Debris)

No
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Figure 1: Decision matrix for the segregation and disposal of Bio-11-CTP waste streams.
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Spill Management Protocol
In the event of a spill, the lack of toxicity allows for a straightforward cleanup, but slip hazards

and sample integrity are the primary concerns.

Secure Area: Alert nearby personnel.

Containment: Place absorbent pads or paper towels over the spill to prevent spreading.[4]

Cleanup:

Wipe up the liquid using standard laboratory wipes.

Clean the surface with a mild detergent or 70% ethanol to remove sticky residues (sugar-

phosphate backbone).[4]

Disposal: Place used wipes in the Solid Waste stream appropriate for the spilled material

(Biohazard bag if rDNA was present; regular trash if pure reagent).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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